2-((4-fluorophenyl)thio)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C18H21FN4O2S/c1-12-10-16(24)22-18(20-12)23-8-6-14(7-9-23)21-17(25)11-26-15-4-2-13(19)3-5-15/h2-5,10,14H,6-9,11H2,1H3,(H,21,25)(H,20,22,24)
• InChI Key: CACJNVQBHYFGBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H21FN4O2S
• Molecular Weight: 376.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C18H21FN4O2S and its molecular weight is 376.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure

The synthesis of compounds structurally related to "2-((4-fluorophenyl)thio)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide" involves complex chemical reactions that yield novel molecules with potential biological activities. Studies have focused on the formation of these compounds through reactions involving tautomeric amidines, pyrimidine derivatives, and acetamide groups. The chemical structures of these compounds are elucidated using various spectroscopic techniques, including IR, 1H- and 13C-NMR spectroscopy, mass spectrometry, and elemental analysis, to determine their precise molecular configurations (Klimova et al., 2013).

Biological Activities

Compounds related to the given chemical have been synthesized and evaluated for their biological activities. For instance, some derivatives have shown significant anti-inflammatory and analgesic activities, highlighting their potential as therapeutic agents. The evaluation of their activities involves screening them as inhibitors of enzymes like cyclooxygenase-1 and cyclooxygenase-2, and assessing their effects in models of pain and inflammation (Abu‐Hashem et al., 2020).

Antitumor Activities

Certain derivatives have been investigated for their antitumor properties, with studies indicating that these compounds exhibit selective anti-tumor activities. The structure-activity relationship (SAR) and the specific configurations contributing to their antitumor efficacy are crucial areas of research. These findings open up new avenues for the development of cancer therapies, particularly by exploring the role of different substituents and molecular frameworks in enhancing antitumor activity (Jing, 2011).

Herbicidal Activities

Research has also extended to the agricultural sector, where derivatives of the compound have been synthesized and tested for their herbicidal effectiveness. These studies aim to discover new herbicides that can control dicotyledonous weeds, with some compounds showing promising activity at various stages of weed growth. The exploration of novel N-((4-fluorophenyl)thio)-acetamide derivatives for herbicidal use reflects the potential of these compounds in enhancing agricultural productivity and weed management (Wu et al., 2011).